
Alloc-Gly-OH.DCHA: A Comprehensive Technical
Guide to Safety and Handling

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Alloc-Gly-OH.DCHA

Cat. No.: B3395774 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of Alloc-Gly-OH.DCHA (N-α-Allyloxycarbonyl-glycine

dicyclohexylammonium salt), a key building block in modern peptide synthesis. It covers

essential safety and handling procedures, detailed experimental protocols, and relevant

physicochemical properties to ensure its safe and effective use in the laboratory.

Physicochemical Properties
Alloc-Gly-OH.DCHA is the dicyclohexylammonium salt of N-allyloxycarbonyl-glycine. The

dicyclohexylamine (DCHA) salt form enhances the stability and handling characteristics of the

parent amino acid derivative, which can otherwise be an oil or difficult to crystallize.[1]

Property Value Source

Chemical Formula C₁₈H₃₂N₂O₄ --INVALID-LINK--

Molecular Weight 340.46 g/mol --INVALID-LINK--

CAS Number 110637-40-6 --INVALID-LINK--

Appearance White to off-white solid General Supplier Information

Solubility

Sparingly soluble in water.

Soluble in organic solvents like

ethyl acetate.
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Safety and Hazard Information
While some supplier Safety Data Sheets (SDS) for Alloc-Gly-OH.DCHA classify it as not a

hazardous substance or mixture, a thorough hazard assessment requires consideration of its

constituent components: N-[(allyloxy)carbonyl]glycine (Alloc-Gly-OH) and Dicyclohexylamine

(DCHA).

2.1. Hazard Identification

Based on the components, the following hazards should be considered:

N-[(allyloxy)carbonyl]glycine:

Harmful if swallowed.[2]

Causes skin irritation.[2]

Causes serious eye irritation.[2]

May cause respiratory irritation.[2]

Dicyclohexylamine (DCHA):

Toxic if swallowed or in contact with skin.

Causes severe skin burns and eye damage.

Very toxic to aquatic life with long-lasting effects.

Irritating to the mucous membrane.

2.2. Handling and Personal Protective Equipment (PPE)

Due to the potential hazards of the components, the following handling procedures are

recommended:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood to

avoid inhalation of dust or vapors.
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Personal Protective Equipment:

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat. Avoid

prolonged or repeated skin contact.

Respiratory Protection: If dust is generated, use a NIOSH-approved respirator with a

particulate filter.

2.3. First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.

2.4. Storage and Disposal

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.

Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Experimental Protocols
Alloc-Gly-OH.DCHA is primarily used in solid-phase peptide synthesis (SPPS) as a protected

glycine building block. The allyloxycarbonyl (Alloc) group is an orthogonal protecting group to

the more common Fmoc and Boc protecting groups, allowing for selective deprotection and

subsequent modification of the glycine residue.

3.1. Synthesis of Alloc-Gly-OH.DCHA
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A plausible synthesis involves two main steps: the N-protection of glycine with allyl

chloroformate, followed by the formation of the dicyclohexylammonium salt.

Glycine

Alloc-Gly-OH (in solution)Allyl Chloroformate

Base (e.g., NaHCO₃) in Water/Dioxane

Alloc-Gly-OH.DCHA (precipitate)

Dicyclohexylamine (in organic solvent)

Filtration and Drying Pure Alloc-Gly-OH.DCHA

Click to download full resolution via product page

Caption: Synthesis of Alloc-Gly-OH.DCHA.

Methodology:

N-protection of Glycine:

Dissolve glycine in an aqueous solution of a suitable base, such as sodium bicarbonate or

sodium hydroxide, in a reaction vessel.

Cool the solution in an ice bath.

Slowly add allyl chloroformate, maintaining the pH of the reaction mixture in the basic

range.

Stir the reaction mixture at a low temperature until the reaction is complete (monitored by

TLC).

Acidify the reaction mixture with a suitable acid (e.g., citric acid) and extract the N-

allyloxycarbonyl-glycine (Alloc-Gly-OH) into an organic solvent such as ethyl acetate.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3395774?utm_src=pdf-body-img
https://www.benchchem.com/product/b3395774?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3395774?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure.

Formation of the DCHA Salt:

Dissolve the crude Alloc-Gly-OH in a suitable organic solvent (e.g., diethyl ether or ethyl

acetate).

Slowly add one equivalent of dicyclohexylamine (DCHA) with stirring.

The Alloc-Gly-OH.DCHA salt will precipitate out of the solution.

Collect the solid by filtration, wash with cold solvent, and dry under vacuum to obtain the

purified product.

3.2. Use in Solid-Phase Peptide Synthesis (SPPS)

Alloc-Gly-OH.DCHA is used in Fmoc-based SPPS. The DCHA salt is typically converted to the

free acid in situ during the coupling step.

Resin with free amine

CouplingAlloc-Gly-OH.DCHA

Coupling Reagent (e.g., HBTU/DIEA)

Alloc-Gly-Resin

Fmoc Deprotection (if applicable for next cycle)

Selective Alloc Deprotection

Next Coupling Cycle

Free Amine on Glycine Side Chain Side Chain Modification

Click to download full resolution via product page

Caption: Workflow for using Alloc-Gly-OH.DCHA in SPPS.

Methodology for Coupling:

Swell the resin (e.g., Rink Amide resin) in a suitable solvent like DMF.
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If the resin is Fmoc-protected, perform Fmoc deprotection using a solution of piperidine in

DMF.

In a separate vessel, dissolve Alloc-Gly-OH.DCHA and an activating agent (e.g., HBTU) in

DMF.

Add a base such as N,N-diisopropylethylamine (DIEA) to the mixture to activate the

carboxylic acid and liberate the free amine of Alloc-Gly-OH.

Add the activated amino acid solution to the resin and agitate for the required coupling time.

Wash the resin thoroughly with DMF to remove excess reagents.

3.3. Selective Deprotection of the Alloc Group

The Alloc group can be selectively removed in the presence of acid-labile (e.g., Boc, tBu) and

base-labile (Fmoc) protecting groups using a palladium catalyst.

Methodology for Alloc Deprotection:

Wash the resin-bound peptide with a suitable solvent like dichloromethane (DCM).

Prepare a solution of a palladium(0) catalyst, such as

tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄), and a scavenger, such as phenylsilane

(PhSiH₃), in an inert solvent like DCM or THF.

Add the deprotection solution to the resin and agitate in an inert atmosphere (e.g., under

argon or nitrogen).

The reaction is typically complete within 30-60 minutes.

Wash the resin extensively with a solvent containing a chelating agent (e.g., a solution of

sodium diethyldithiocarbamate in DMF) to remove all traces of the palladium catalyst,

followed by thorough washes with DMF and DCM.

Conclusion
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Alloc-Gly-OH.DCHA is a valuable reagent for peptide chemists, enabling the introduction of a

glycine residue that can be selectively deprotected for further modification. While generally

stable and easy to handle in its DCHA salt form, a comprehensive understanding of the

potential hazards associated with its components is crucial for its safe utilization. Adherence to

the recommended safety precautions and experimental protocols outlined in this guide will

facilitate its effective and secure application in the synthesis of complex peptides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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